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Compound of Interest

Compound Name: 2,2-Dichloroethanol

Cat. No.: B146553 Get Quote

Essential Safety and Handling Guide for 2,2-
Dichloroethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the safe handling and disposal of 2,2-
Dichloroethanol. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing exposure risks.

Understanding the Hazards
2,2-Dichloroethanol is a hazardous chemical that presents several risks. It is harmful if

swallowed, comes into contact with the skin, or is inhaled.[1] It is also suspected of causing

cancer.[1] The substance is a combustible liquid and, when heated to decomposition, can emit

toxic fumes such as chlorine, carbon monoxide, carbon dioxide, hydrogen chloride gas, and

phosgene gas.[1][2]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are the first line of defense against chemical exposure.

The following PPE is mandatory when handling 2,2-Dichloroethanol:
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[1][3]

Protects against splashes and

vapors that can cause severe

eye irritation.[4]

Skin Protection

Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Always inspect gloves for

integrity before use.[1][5]

Protective Clothing: A lab coat

or chemical-resistant apron.

For tasks with a higher risk of

splashing, Tyvek-type

disposable clothing or sleeves

taped to gloves should be

worn.[1][2]

Prevents skin absorption,

which can be harmful, and

protects from skin irritation.[1]

[2]

Respiratory Protection

When handling the neat

chemical or in areas with

inadequate ventilation, a

NIOSH-approved half-face

respirator with a combination

filter cartridge for organic

vapors, acid gases, and

particulates is required.[2] In

situations with a risk of

exceeding exposure limits, a

full-face respirator or a self-

contained breathing apparatus

(SCBA) should be used.[1]

Protects against the inhalation

of harmful vapors.[1]

Operational Plan for Safe Handling
A systematic approach to handling 2,2-Dichloroethanol is crucial for maintaining a safe

laboratory environment.

3.1. Engineering Controls and Preparation
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Ventilation: All handling of 2,2-Dichloroethanol must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][6]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.

Ignition Sources: As a combustible liquid, remove all potential ignition sources, such as open

flames, sparks, and hot surfaces, from the work area.[6]

Equipment: Assemble all necessary equipment and reagents before beginning work to

minimize movement and potential for spills.

3.2. Step-by-Step Handling Procedure

Don PPE: Before handling the chemical, put on all required personal protective equipment

as detailed in the table above.

Transfer: Conduct all transfers and manipulations of 2,2-Dichloroethanol within a chemical

fume hood to control vapor exposure. Use compatible containers, such as glass, for storage

and transfer.

Avoid Contact: Take extreme care to avoid direct contact with the skin and eyes.[1]

Exposure Prevention: Prevent the inhalation of vapors. If you experience dizziness or other

symptoms of overexposure, move to fresh air immediately and seek medical attention.[7]

Post-Handling: After handling, wash your hands thoroughly with soap and water.[1]

Emergency Procedures
4.1. First Aid Measures

Immediate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with water or normal

saline solution for 20-30 minutes, holding the

eyelids open. Remove contact lenses if present

and easy to do. Seek immediate medical

attention, even if no symptoms are apparent.[2]

[7]

Skin Contact

Immediately flood the affected skin with water

while removing all contaminated clothing. Gently

wash the affected area thoroughly with soap

and water. Seek immediate medical attention.[2]

[8]

Inhalation

Immediately move the exposed person to fresh

air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[1][8]

Ingestion
Rinse the mouth with water. Do not induce

vomiting. Seek immediate medical help.[1][9]

4.2. Spill Response

In the event of a small spill, follow these steps:

Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent paper or other inert absorbent material to pick up all liquid spill

material.[2]

Collect: Carefully collect the absorbent material and any contaminated clothing.

Package: Seal all contaminated materials in a vapor-tight plastic bag for disposal.[2]
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Decontaminate: Wash any contaminated surfaces with a soap and water solution.[2]

Re-entry: Do not re-enter the contaminated area until it has been verified as clean by a

safety officer.[2]

For larger spills, evacuate the area and contact your institution's emergency response team.
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Spill of 2,2-Dichloroethanol Occurs
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Caption: Workflow for handling a 2,2-Dichloroethanol spill.
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Storage and Disposal
5.1. Storage

Store 2,2-Dichloroethanol in a tightly closed container in a dry, cool, and well-ventilated

place.[1]

Keep away from oxidizing materials and sources of heat or ignition.[2][6]

The storage area should be secured and accessible only to authorized personnel.

5.2. Disposal Plan

The disposal of 2,2-Dichloroethanol and its contaminated materials must be managed as

hazardous waste.

Waste Segregation: Collect all liquid waste containing 2,2-Dichloroethanol in a dedicated,

properly labeled, and sealed hazardous waste container.

Contaminated Solids: Solid waste contaminated with 2,2-Dichloroethanol (e.g., absorbent

paper, gloves, disposable clothing) must also be collected in a separate, labeled hazardous

waste container.[2]

Compliance: All chemical waste must be disposed of in accordance with local, regional, and

national hazardous waste regulations.[10] Consult your institution's environmental health and

safety department for specific procedures.

Chemical and Physical Properties
Understanding the properties of 2,2-Dichloroethanol is fundamental to its safe handling.
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Property Value

Molecular Formula C₂H₄Cl₂O[2]

Molecular Weight 114.96 g/mol [2]

Appearance Clear pale yellow liquid[2]

Boiling Point 146 °C (295 °F)[2][3]

Flash Point 78 °C (172.4 °F) - closed cup[3]

Density 1.404 g/mL at 25 °C[3]

Solubility in Water Miscible[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146553#personal-protective-equipment-for-handling-
2-2-dichloroethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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